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Compound of Interest

1,3-Benzodithiolylium
Compound Name:
tetrafluoroborate

cat. No.: B1270797

Technical Support Center: 1,3-Benzodithiolylium
tetrafluoroborate

This guide provides essential safety information, personal protective equipment (PPE)
recommendations, and troubleshooting for researchers, scientists, and drug development
professionals working with 1,3-Benzodithiolylium tetrafluoroborate.

Hazard Summary & Quantitative Data

1,3-Benzodithiolylium tetrafluoroborate is a chemical compound that requires careful
handling due to its hazardous properties. It is classified as an irritant and can cause harm if not
used with appropriate safety measures.[1][2][3] The primary hazards include skin irritation,
serious eye irritation, and potential respiratory irritation.[2][3] Some sources also indicate that it
can be harmful if swallowed and may cause severe skin burns and eye damage.[1][4][5]
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Property Value Source
Molecular Formula C7HsBF4S:2 [41[6]
Molecular Weight 240.05 g/mol [4]

Orange to Brown to Dark
Appearance [1]
purple powder to crystal

Melting Point 150 °C (decomposes) [1]
H302, H314, H315, H319,

Hazard Statements [1112][3]
H335

Signal Word Warning / Danger [4]

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 1,3-Benzodithiolylium tetrafluoroborate?

Al: The primary hazards are:

Skin Irritation: Causes skin irritation and potentially severe burns upon contact.[1][2][3][5]

Eye Damage: Causes serious eye irritation and potentially severe eye damage.[1][2][3][5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]

Harmful if Swallowed: Ingestion can be harmful.[1][4][5]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?
A2: The following PPE should be worn at all times:

o Eye Protection: Chemical safety goggles or a face shield where splashing is possible.[2][7][8]

e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).[7] Gloves should be
inspected before use and disposed of properly after handling.
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o Respiratory Protection: A NIOSH-approved respirator (such as a type N95 dust mask) is
recommended, especially when handling the powder form or in poorly ventilated areas.

» Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1][7]
Q3: How should 1,3-Benzodithiolylium tetrafluoroborate be stored?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[2]
It is moisture-sensitive and should be stored under an inert gas.[1] Recommended storage
temperature is typically between 2 - 8 °C.[6]

Q4: What should | do in case of accidental exposure?
A4: Follow these first-aid measures immediately:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[1][2][5]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
and soap.[1][7] If skin irritation occurs, get medical advice.[2]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1][2][5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][5]

Q5: How should I dispose of waste containing this chemical?

A5: Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][2] Do not let the product enter drains.

Troubleshooting Guide

Problem 1: The compound has changed color or appears clumpy.

o Possible Cause: The compound is moisture-sensitive.[1] Exposure to air and humidity can
cause it to degrade or clump.
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e Solution: Ensure the container is always tightly sealed when not in use and stored in a
desiccator or under an inert atmosphere. If the compound's integrity is questionable, it is best
to dispose of it properly and use a fresh batch for your experiment to ensure reliable results.

Problem 2: I've spilled a small amount of the powder on the lab bench.
e Action:

o Ensure you are wearing appropriate PPE, including a respirator, to avoid inhaling the dust.

[2]
o Carefully sweep or scoop up the spilled solid material, avoiding dust generation.[2]
o Place the spilled material into a suitable, labeled container for disposal.[2]

o Clean the affected area with a suitable solvent (check compatibility) and then wash with

soap and water.
o Dispose of all cleaning materials as hazardous waste.
Problem 3: | am noticing a strong, irritating odor during my experiment.

e Possible Cause: This may indicate that the compound is being heated, reacting, or
aerosolized, releasing irritating vapors.

e Action:

o Ensure your experiment is being conducted in a well-ventilated area, preferably within a
chemical fume hood.[2][3]

o Re-evaluate your experimental setup to minimize the release of dust or vapors.

o If you feel any respiratory discomfort, move to fresh air immediately and seek medical
attention if symptoms persist.[2]

Experimental Workflow & Safety Precautions
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Below is a diagram illustrating the logical workflow for safely handling 1,3-Benzodithiolylium
tetrafluoroborate in a laboratory setting.
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Caption: Logical workflow for handling 1,3-Benzodithiolylium tetrafluoroborate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzodithiolylium tetrafluoroborate]. BenchChem, [2025]. [Online PDF]. Available at:
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3-benzodithiolylium-tetrafluoroborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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